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Enzastaurin Orphan Drug Designation Status

Indication Designation Status Sponsor Designation Date Notes

Marfan
Syndrome

Designated [1] Aytu

BioPharma,
Inc. [1]

April 14, 2025 [1] Not yet FDA-

approved for this
indication [1]

Glioblastoma
Multiforme

Designation
Withdrawn/Revoked

[2]

Denovo
Biopharma

LLC [2]

September 19,
2005 (Originally

Designated) [2]

Designation
revoked on June

24, 2024 [2]

Historical Context and Development Path

Enzastaurin's development journey provides context for its current status. Historically, it was investigated

as a protein kinase C beta (PKCβ) inhibitor for various cancers, with glioblastoma and diffuse large B-cell

lymphoma (DLBCL) being major areas of focus [3] [4] [5].

Shift in Clinical Focus: While earlier clinical trials in cancer showed limited efficacy as monotherapy
[3] [4], more recent efforts have pivoted to rare genetic diseases. Research indicates that PKC/ERK

signaling is a key driver of vascular events in conditions like vascular Ehlers-Danlos Syndrome
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(VEDS), a severe genetic disease related to Marfan syndrome [6]. A pivotal clinical trial (the PREVEnt

Trial) for VEDS is planned [6].
Biomarker-Driven Strategy: In its oncology trials, especially for DLBCL, the drug's sponsor, Denovo

Biopharma, adopted a biomarker-driven approach. They retrospectively discovered a genetic
biomarker (DGM1) that appeared to predict which patients would respond positively to enzastaurin
[5]. This highlights a modern precision medicine strategy in drug development.

Regulatory and Development Timeline

The following diagram summarizes the key regulatory milestones in the development of enzastaurin:

2005: Orphan Designation
for Glioblastoma Multiforme

2020: Fast Track Designation
for Newly Diagnosed Glioblastoma

Ongoing: Phase 3 ENGINE Trial
for DLBCL with DGM1 biomarker

2024: Orphan Designation
for Glioblastoma Revoked

2021: Orphan Designation
for Ehlers-Danlos Syndrome (VEDS)

2025: Orphan Designation
for Marfan Syndrome

Click to download full resolution via product page

Interpretation of Status Updates

The recent regulatory changes for enzastaurin indicate a strategic redirection of its development path.

Withdrawal in Glioblastoma: The revocation of the orphan designation for glioblastoma in June

2024 [2] strongly suggests that Denovo Biopharma is no longer actively pursuing this specific
indication. This does not necessarily reflect on the drug's efficacy in other areas.

Focus on Rare Diseases: The new designation for Marfan syndrome (April 2025) [1], along with the
existing program for VEDS [6], shows a clear strategic pivot by Aytu BioPharma towards targeting

rare genetic disorders involving vascular integrity.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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